Cas no 2098021-86-2 (3-(Pyridin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole)

• Product Name: 3-(Pyridin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• CAS No: 2098021-86-2
• MF: C₁₁H₁₁N₃S
• MW: 217.290140390396
• CID: 5045184
• Update Time: 2025-10-29

3-(Pyridin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• 3-pyridin-4-yl-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• 3-(Pyridin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

• Inchi： 1S/C11H11N3S/c1-4-12-5-2-8(1)11-9-7-15-6-3-10(9)13-14-11/h1-2,4-5H,3,6-7H2,(H,13,14)
• InChI Key： UBOOFPSGXNUMRQ-UHFFFAOYSA-N
• SMILES： S1CCC2=C(C(C3C=CN=CC=3)=NN2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• XLogP3: 1.3
• Topological Polar Surface Area: 66.9

Additional information on 3-(Pyridin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

Introduction to 3-(Pyridin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole (CAS No. 2098021-86-2)

3-(Pyridin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 2098021-86-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The presence of fused rings, including a thiopyranone core and a pyrazole moiety, combined with a pyridine substituent, makes it an intriguing candidate for further exploration in drug discovery.

The structure of 3-(Pyridin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole features a unique arrangement of atoms that contributes to its distinct chemical properties. The thiopyranone ring system is known to exhibit significant stability and reactivity, which can be exploited in various synthetic pathways. Additionally, the pyrazole ring is a well-documented pharmacophore in medicinal chemistry, often associated with anti-inflammatory, antiviral, and anticancer activities. The integration of these structural elements with the pyridin-4-yl substituent enhances the compound's potential as a bioactive molecule.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The tetrahydrothiopyrano[4,3-c]pyrazole scaffold has been particularly studied for its ability to modulate various biological targets. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in cancer progression and inflammatory responses. The 3-(Pyridin-4-yl) moiety further enhances the compound's interactability with biological targets by providing additional hydrogen bonding and hydrophobic interactions.

One of the most compelling aspects of 3-(Pyridin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole is its potential as a lead compound for drug development. Researchers have been exploring its derivatives to identify more potent and selective inhibitors of key therapeutic targets. The CAS No. 2098021-86-2 associated with this compound ensures its traceability and reproducibility in experimental settings, which is crucial for academic and industrial research.

The synthesis of 3-(Pyridin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The formation of the thiopyranone ring typically requires careful control of reaction conditions to ensure high yield and purity. Additionally, the introduction of the pyridine substituent at the 4-position necessitates precise functional group transformations to avoid unwanted side products.

Recent studies have demonstrated the biological activity of 3-(Pyridin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole and its derivatives. For example, researchers have investigated its effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways. Preliminary findings suggest that certain derivatives may exhibit inhibitory activity comparable to existing therapeutic agents while potentially offering improved selectivity and reduced side effects.

The pharmacokinetic properties of 3-(Pyridin-4-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole are also under investigation to determine its suitability for clinical development. Factors such as solubility, stability in biological systems, and metabolic clearance rates are critical considerations in assessing a compound's potential as a drug candidate. Computational modeling techniques have been employed to predict these properties before experimental validation.

In conclusion,3-(Pyridin-4-yl)-1,